(Z)-N'-hydroxy-4-(1,2,4-triazol-1-ylmethyl)benzenecarboximidamide

• IUPAC Name: N'-hydroxy-4-(1,2,4-triazol-1-ylmethyl)benzenecarboximidamide
• InChI: InChI=1S/C10H11N5O/c11-10(14-16)9-3-1-8(2-4-9)5-15-7-12-6-13-15/h1-4,6-7,16H,5H2,(H2,11,14)
• InChI Key: QJFOFOSBSAOENX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN2C=NC=N2)C(=NO)N
• Isomeric SMILES: C1=CC(=CC=C1CN2C=NC=N2)/C(=N/O)/N
• Molecular Formula: C10H11N5O
• Molecular Weight: 217.23 g/mol
• CAS No.: 1016822-34-6

Description

“(Z)-N’-hydroxy-4-(1,2,4-triazol-1-ylmethyl)benzenecarboximidamide” is a compound that falls under the category of 1,2,4-triazole derivatives. These derivatives are known for their broad biological activities and are considered significant heterocyclic compounds. They have been reported to exhibit promising anticancer properties.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives, including “(Z)-N’-hydroxy-4-(1,2,4-triazol-1-ylmethyl)benzenecarboximidamide”, involves various chemical reactions. The structures of these derivatives are confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazole derivatives is unique, containing three nitrogen atoms and two carbon atoms in a five-membered ring. The position of these atoms in the ring plays a crucial role in the compound’s properties and interactions.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 1,2,4-triazole derivatives are complex and involve multiple steps. These reactions often involve the use of various substrates and catalysts.

Physical and Chemical Properties Analysis

The physical and chemical properties of 1,2,4-triazole derivatives are influenced by their unique molecular structure. These compounds are able to form hydrogen bonds with different targets, which leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds.

Mechanism of Action

The mechanism of action of 1,2,4-triazole derivatives in cancer treatment is believed to be related to their ability to inhibit the proliferation of cancer cells. Molecular docking studies have been done to understand the mechanism and binding modes of these derivatives in the binding pocket of aromatase enzyme, a possible target.